- Gibbilimbol analogues as antiparasitic agents-Synthesis and biological activity against Trypanosoma cruzi and Leishmania (L.) infantum, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1180-1183
Cas no 958631-84-0 ((E)-1-(4-Hydroxyphenyl)dec-1-en-3-one)
958631-84-0 structure
Product Name:(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
CAS No:958631-84-0
MF:C16H22O2
MW:246.344685077667
CID:1080588
PubChem ID:91825834
Update Time:2024-10-25
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
- (E)-1-(4-Hydroxyphenyl)dec-1-en-
- Alpininone
- (1E)-1-(4-Hydroxyphenyl)-1-decen-3-one (ACI)
- 958631-84-0
- (1E)-1-(4-hydroxyphenyl)dec-1-en-3-one
- FS-8701
- CHEMBL3764227
- AKOS025288281
-
- Inchi： 1S/C16H22O2/c1-2-3-4-5-6-7-15(17)11-8-14-9-12-16(18)13-10-14/h8-13,18H,2-7H2,1H3/b11-8+
- InChI Key： OSHSLMUZKCDEDD-DHZHZOJOSA-N
- SMILES： C(/C1C=CC(O)=CC=1)=C\C(=O)CCCCCCC
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 395.4±17.0 °C at 760 mmHg
- Flash Point: 168.9±13.5 °C
- Solubility: Almost insoluble (0.024 g/l) (25 º C),
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111651-5mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 95% | 5mg |
$773.80 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E29670-5mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | ,HPLC≥98% | 5mg |
¥4000.0 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3905-1 mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 1mg |
￥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3905-5 mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 98% | 5mg |
￥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN3905-1 mL * 10 mM (in DMSO) |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2860 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3905-5mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 5mg |
￥ 2760 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3905-1 mL * 10 mM (in DMSO) |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 1 mL * 10 mM (in DMSO) |
￥ 2860 | 2023-09-08 | ||
| TargetMol Chemicals | TN3905-5mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 5mg |
￥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AI64860-5mg |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 5mg |
$494.00 | 2024-07-18 | ||
| TargetMol Chemicals | TN3905-1 ml * 10 mm |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one |
958631-84-0 | 1 ml * 10 mm |
￥ 2860 | 2024-07-20 |
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt
Reference
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Raw materials
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Preparation Products
(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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